Cas no 2229093-50-7 (4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• CAS No: 2229093-50-7
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6042763
• PubChem ID: 165781649
• Update Time: 2025-05-26

4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• 2229093-50-7
• EN300-1782919

• Inchi： 1S/C13H23N3O/c1-9-12(10(2)16(3)15-9)13(8-14)6-4-11(17)5-7-13/h11,17H,4-8,14H2,1-3H3
• InChI Key： TZZLIGZVBMYFQB-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(C2C(C)=NN(C)C=2C)CC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol

4-(Aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol: A Comprehensive Overview

The compound 4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol, identified by the CAS number 2229093-50-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising functional properties. Recent studies have highlighted its role in drug discovery, materials science, and advanced organic synthesis techniques.

The molecular structure of 4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol consists of a cyclohexanol backbone substituted with an aminomethyl group and a trimethylpyrazole moiety. This combination of functional groups imparts the molecule with versatile reactivity and selectivity. The cyclohexanol ring provides a rigid framework, while the aminomethyl group introduces nucleophilic properties, and the trimethylpyrazole substituent contributes aromatic stability and potential for hydrogen bonding. These characteristics make the compound an attractive candidate for exploring novel chemical reactions and applications.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemical properties. Studies have demonstrated that the spatial arrangement of substituents on the cyclohexane ring significantly influences its reactivity and selectivity in various reactions. For instance, the proximity of the aminomethyl and trimethylpyrazole groups can lead to intramolecular interactions, which may be harnessed for designing enantioselective catalysts or chiral recognition systems.

In terms of applications, 4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent studies, where it facilitated the construction of complex molecular architectures with high enantiomeric excess. Additionally, its role as a building block in drug design has been highlighted, particularly in the development of bioactive molecules targeting specific biological pathways.

The compound's compatibility with various reaction conditions has also been investigated. For example, its participation in organocatalytic reactions under mild conditions has been reported, showcasing its potential for green chemistry applications. Furthermore, its stability under physiological conditions makes it a viable candidate for pharmacological studies, where it could serve as a lead compound for developing therapeutic agents.

From a materials science perspective, the unique combination of functional groups in 4-(aminomethyl)-4-(trimethyl-1H-pyrazol-4-y